Cas no 1350426-06-0 (2-(3-Fluoro-4-isopropoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(3-Fluoro-4-isopropoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1350426-06-0
• MF: C₁₅H₂₂BFO₃
• MW: 280.142788410187
• MDL: MFCD22493581
• CID: 4586358
• PubChem ID: 66994394
• Update Time: 2024-11-06

2-(3-Fluoro-4-isopropoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(3-Fluoro-4-isopropoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(3-fluoro-4-propan-2-yloxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• C13188
• EN300-1726182
• 1350426-06-0
• CS-B1409
• AKOS037650728
• DB-121604
• A1-10571
• 2-[3-Fluoro-4-(1-methylethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• MFCD22493581
• 2-[3-fluoro-4-(propan-2-yloxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(3-fluoro-4-isopropoxy-phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• SCHEMBL1328329
• Z3301497342
• CS-15228

• MDL： MFCD22493581
• Inchi： 1S/C15H22BFO3/c1-10(2)18-13-8-7-11(9-12(13)17)16-19-14(3,4)15(5,6)20-16/h7-10H,1-6H3
• InChI Key： BVYVWKIIVJNFLU-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(B2OC(C)(C)C(C)(C)O2)=C1)OC(C)C

Computed Properties

• Exact Mass: 280.1646029 g/mol
• Monoisotopic Mass: 280.1646029 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 280.14
• Topological Polar Surface Area: 27.7